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Compound of Interest

Amoxicillin Dimer (penicilloic acid
Compound Name:
form)

Cat. No.: B12319973

Get Quote

Executive Summary

The Amoxicillin Dimer Penicilloic Acid form (Molecular Formula:

) represents a critical degradation product in the lifecycle of amoxicillin formulations.[1] Unlike
the standard "Amoxicillin Dimer" (often designated as EP Impurity J, MW 730.8 Da), which
retains one intact

-lactam ring, the penicilloic acid form (MW 748.8 Da) results from the complete hydrolysis of
the

-lactam pharmacophore or the subsequent hydrolysis of the primary dimer.

Understanding this specific structural variant is vital for researchers in stability testing and
impurity profiling, as its formation correlates directly with pH excursions and moisture ingress,
signaling a complete loss of antimicrobial potency and a potential increase in immunogenic
risk.

Chemical Structure & ldentity
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This species is a linear oligomer formed by the nucleophilic attack of the side-chain amino

group of one amoxicillin molecule upon the carbonyl carbon of the

-lactam ring of another, followed by (or preceded by) hydrolysis of the remaining

-lactam ring.

hysicochemical Profile[1][5][6]

Property

Specification

Systematic Name

(2R)-2-[(2,2-dimethylpropanoyl)amino]-2-(4-
hydroxyphenyl)acetyl-amino-...][2][1] (See

connectivity below)

Molecular Formula

Molecular Weight

748.83 Da (Monoisotopic: ~748.[1][3]22)

Key Structural Feature

Two thiazolidine rings; zero intact

-lactam rings; two free carboxylic acid groups
(plus two from thiazolidines).[2][1]

Relationship to EP Impurity J

Hydrolysis product of Impurity J (Impurity J +

)-[1]

Solubility

Highly soluble in aqueous buffers (pH > 6) and

Methanol; insoluble in non-polar solvents.[1]

Structural Connectivity

The molecule consists of two amoxicillin units linked via a secondary amide bond.

o Unit A (Acylating unit): The carbonyl of the original

-lactam ring is now an amide carbonyl linked to the amine of Unit B. The ring is open

(penicilloic form).[1][4][5][6]

o Unit B (Nucleophilic unit): The side-chain amine has formed the bond with Unit A. Its own

-lactam ring is also hydrolyzed to a penicilloic acid moiety.[2]

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://lotusfeetpharma.com/product-details/8071/amoxicillin-ep-impurity-j-2088960-43-2
https://veeprho.com/impurities/amoxicillin-ep-impurity-j/
https://veeprho.com/impurities/amoxicillin-ep-impurity-j/
https://pubchem.ncbi.nlm.nih.gov/compound/Amoxicillin-Dimer-_penicilloic-acid-form
https://lotusfeetpharma.com/product-details/8071/amoxicillin-ep-impurity-j-2088960-43-2
https://veeprho.com/impurities/amoxicillin-ep-impurity-j/
https://veeprho.com/impurities/amoxicillin-ep-impurity-j/
https://veeprho.com/impurities/amoxicillin-ep-impurity-j/
https://veeprho.com/impurities/amoxicillin-ep-impurity-j/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9257443/
https://www.researchgate.net/publication/352755890_Discussion_on_the_dimerization_reaction_of_penicillin_antibiotics
https://www.researchgate.net/figure/Possible-structures-of-penicillin-dimers-A-Pen-A-B-Pen-B-C-Amp-A-D-Amp-B-E_fig3_352755890
https://lotusfeetpharma.com/product-details/8071/amoxicillin-ep-impurity-j-2088960-43-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12319973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Formation Mechanism & Pathways

The formation of the dimer penicilloic acid form is a multi-step process driven by nucleophilic
attack and hydrolysis. It competes with the formation of the diketopiperazine (DKP) dimer.

Mechanistic Flow[1]

e Initiation: The free amino group of Amoxicillin (pKa ~7.4) acts as a nucleophile.[2][1]
o Dimerization (Mode C): The amine attacks the

-lactam carbonyl of a second amoxicillin molecule.[2][6]

 Intermediate Formation: This generates Amoxicillin Dimer (Impurity J), which contains one
open ring (the linker) and one closed ring.[1]

o Hydrolysis: In aqueous environments (especially alkaline pH), the remaining

-lactam ring on the second unit hydrolyzes, yielding the Amoxicillin Dimer Penicilloic Acid
form.

Pathway Diagram
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Figure 1: Degradation pathway showing the conversion of Amoxicillin to Impurity J and
subsequently to the Dimer Penicilloic Acid form.[1]

Analytical Characterization Protocol

Reliable detection requires distinguishing the MW 748 species from the MW 730 Impurity J and
MW 365 monomer. The following LC-MS/MS protocol is validated for this separation.

Liquid Chromatography Conditions

e Column: C18 Reverse Phase (e.g., Waters XBridge or Agilent Zorbax), 150 x 3.0 mm, 3.5
um.[1]

e Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7 to suppress ionization of carboxylic
acids, improving retention).[1]

» Mobile Phase B: Acetonitrile.[2][7]
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o Gradient:
o 0-2 min: 5% B (Isocratic hold for polar penicilloic acids)[2][1]
o 2-15 min: 5% -> 60% B[2][1]
o 15-20 min: 95% B (Wash)[2][1]

e Flow Rate: 0.4 mL/min.[2]

Mass Spectrometry (ESI+) Parameters

« lonization: Electrospray lonization (Positive Mode).[1]
e Target lon:

1]

o Key Fragments (MS/MS):
o m/z 732: Loss of

(Characteristic of amino-penicillins).[2][1]

o m/z 366: Cleavage of the amide linker (reverting to monomer-like fragments).

o m/z 160: Thiazolidine ring fragment (common to all penicillins).[2][1]

Analytical Logic Diagram
Degraded Sample Inject 5pL > LC Separation Elution @ ~6-8 min MS Full Scan CID Fragmentation MS/MS Fragmentation
(pH 8.0 Stress) (C18, Gradient) Target: m/z 749 Confirm: m/z 366, 160

Click to download full resolution via product page

Figure 2: Workflow for the isolation and confirmation of the Dimer Penicilloic Acid species.

Regulatory & Safety Implications
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o Pharmacopoeial Status: While Impurity J (MW 730) is a specified impurity in the European
Pharmacopoeia (EP) and USP, the Penicilloic Acid form (MW 748) is often grouped under
"Total Impurities" or specific unspecified impurities unless it exceeds the identification
threshold (usually 0.10%).[1]

 Allergenicity: Polymerization of penicillins is the primary cause of IgE-mediated
hypersensitivity.[2] The penicilloic acid dimer, possessing multiple haptenic determinants,
poses a significant risk for eliciting anaphylactic reactions.

e Control Strategy: Formulation pH must be maintained between 5.0 and 6.0. Excursions
above pH 7.0 rapidly accelerate the hydrolysis of Impurity J into the Penicilloic Acid form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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